N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C13H14N4O3S/c1-2-12(18)16-10-4-6-11(7-5-10)21(19,20)17-13-14-8-3-9-15-13/h3-9H,2H2,1H3,(H,16,18)(H,14,15,17)
• InChI Key: BNPCYMBLUPRCDN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

Synthesis Analysis

Synthesis of related compounds involves multistep chemical reactions, starting with key precursors such as pyrimidine and sulfonyl chlorides. The process often utilizes catalysis and specific reaction conditions to achieve the desired product. For example, Wu Juna (2003) detailed the synthesis of a related compound through reactions involving methanesulfonyl and hydroxybenzylamine in THF, showcasing the intricate steps involved in synthesizing these types of molecules (Wu Juna, 2003).

Molecular Structure Analysis

Molecular structure characterization is typically performed using techniques like X-ray crystallography, NMR, and IR spectroscopy. Studies have revealed detailed structural information, including bond lengths, angles, and molecular conformations. For instance, the crystal structure of dichlorobis(N-{4-[(2-pyrimidinyl-κN-amino)-sulfonyl]phenyl}acetamide)copper(II) provided insights into the coordination sphere and geometry around copper centers in such complexes (Obaleye, Caira, & Tella, 2008).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including coupling reactions, which are essential for creating complex molecular architectures. For instance, Han (2010) explored the coupling of 3-bromopyridine with sulfonamides, catalyzed by CuI, demonstrating the synthetic versatility of pyrimidinyl-sulfonyl compounds (Han, 2010).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, are crucial for understanding the compound's behavior in different environments. Studies like those by Durgun et al. (2016), who characterized the physical properties of a sulfonamide compound using X-Ray crystallography and DFT calculations, contribute valuable data for the scientific community (Durgun, Ceylan, Yalcin, Turkmen, Özdemir, & Koyuncu, 2016).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are defined through experimental and computational studies. For example, the synthesis and reactivity of 4-aryl-2-cyanoimino-3,4-dihydro-1H-pyrimidine systems by Hulme et al. (2008) illustrate the compound's potential in creating diverse chemical entities (Hulme, Zamora, Mota, Pasten, Contreras-Rojas, Miranda, Valencia-Hernández, Correa-Basurto, & Trujillo-Ferrara, 2008).

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry Applications

• Synthesis of Novel Compounds with Anticancer Activity : A study by Szafrański et al. (2015) reported the synthesis of 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides with promising in vitro anticancer activity against leukemia, colon cancer, and melanoma. This work highlights the potential of derivatives of N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide in the development of new anticancer drugs Szafrański & Sławiński, 2015.

• Anticonvulsant Activity Evaluation : The compound PNU‐151774E, related to N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide, demonstrated significant antiepileptic effects in a model of complex partial seizures. This suggests the therapeutic potential of structurally related compounds in treating epilepsy Maj et al., 1999.

Materials Science Applications

• Nonlinear Optical Materials : Kucharski et al. (2010) explored azo sulfonamide chromophores, closely related to the N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide structure, for their nonlinear optical properties. These materials show promise for applications in optical data storage and processing, demonstrating the versatility of N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide derivatives in materials science Kucharski et al., 2010.

Future Directions

Future research could explore the potential antibacterial properties of “N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide”, particularly when complexed with copper(II). Further studies could also investigate the physical and chemical properties of this compound, as well as its safety and hazards.